Hierarchical wrinkling on elastomeric Janus spheres
Journal of Materials Chemistry Pub Date: 2012-09-06 DOI: 10.1039/C2JM35018A
Abstract
Hierarchical wrinkling on elastomeric Janus spheres is permanently imprinted by swelling, for different lengths of time, followed by drying the particles in an appropriate
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Journal Name:Journal of Materials Chemistry
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